Cas no 2229072-18-6 (5-(3-aminopropoxy)-3-methoxybenzene-1,2-diol)

• Product Name: 5-(3-aminopropoxy)-3-methoxybenzene-1,2-diol
• CAS No: 2229072-18-6
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 6386274
• PubChem ID: 165969626
• Update Time: 2025-05-26

5-(3-aminopropoxy)-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-(3-aminopropoxy)-3-methoxybenzene-1,2-diol
• EN300-1797906
• 2229072-18-6

• Inchi： 1S/C10H15NO4/c1-14-9-6-7(15-4-2-3-11)5-8(12)10(9)13/h5-6,12-13H,2-4,11H2,1H3
• InChI Key： UHKSZDZHQNIIEY-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=C(C=1)OC)O)O)CCCN

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 5-(3-aminopropoxy)-3-methoxybenzene-1,2-diol

5-(3-Aminopropoxy)-3-methoxybenzene-1,2-diol

The compound 5-(3-aminopropoxy)-3-methoxybenzene-1,2-diol, identified by the CAS number 2229072-18-6, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a benzene ring substituted with hydroxyl groups at positions 1 and 2, a methoxy group at position 3, and an aminoalkoxy group at position 5. The presence of these functional groups imparts the molecule with versatile chemical properties, making it a valuable compound in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent advancements in chemical synthesis have enabled the efficient production of 5-(3-aminopropoxy)-3-methoxybenzene-1,2-diol. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the substitution pattern on the benzene ring. This method has been particularly effective in constructing the aminoalkoxy group at position 5, ensuring high stereochemical fidelity.

The chemical properties of 5-(3-aminopropoxy)-3-methoxybenzene-1,2-diol are heavily influenced by its functional groups. The hydroxyl groups at positions 1 and 2 contribute to the molecule's hydrophilicity, while the methoxy group at position 3 introduces electron-donating effects that influence reactivity. The aminoalkoxy group at position 5 adds further complexity by introducing both amine and ether functionalities. These characteristics make the compound a versatile building block in organic synthesis.

In terms of applications, 5-(3-aminopropoxy)-3-methoxybenzene-1,2-diol has shown promise in drug discovery efforts. Its structure resembles certain pharmacophores associated with anti-inflammatory and antioxidant activities, making it a potential candidate for developing novel therapeutic agents. Additionally, the compound has been investigated for its role in agrochemicals, where it exhibits potential as a plant growth regulator or as a component in pest control formulations.

Recent studies have also highlighted the environmental compatibility of 5-(3-aminopropoxy)-3-methoxybenzene-1,2-diol. Researchers have assessed its biodegradability under various conditions and found that it undergoes rapid microbial degradation under aerobic conditions. This attribute is particularly advantageous for applications where environmental impact is a concern.

The synthesis of 5-(3-aminopropoxy)-3-methoxybenzene-1,2-diol typically involves multi-step processes that require careful optimization of reaction conditions. One common approach involves the sequential introduction of substituents onto a benzene ring using electrophilic substitution reactions. The placement of hydroxyl groups at positions 1 and 2 is often achieved through dihydroxylation reactions or through directed metallation strategies.

In conclusion, 5-(3-aminopropoxy)-3-methoxybenzene-1,2-diol, with its unique structure and versatile properties, continues to be an area of active research interest. Its applications span across multiple disciplines, driven by advancements in synthetic methodologies and an improved understanding of its chemical behavior.